Cas no 1203556-18-6 (4-Bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole)

4-Bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole is a halogenated pyrazole derivative featuring a bromo substituent at the 4-position and a 4-(trifluoromethyl)phenyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and trifluoromethyl groups enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. Its stable pyrazole core and electron-withdrawing trifluoromethyl group contribute to its utility in designing bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Suitable for research applications requiring precise structural modifications.

4-Bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole structure

1203556-18-6 structure

Product Name:4-Bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole

CAS No:1203556-18-6

MF:C₁₀H₆BrF₃N₂

MW:291.067251682281

CID:890347

PubChem ID:57417001

Update Time:2025-06-07

4-Bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole
- 4-bromo-1-(4-trifluoromethylphenyl)pyrazole
- LMPAUJFYIDBMTG-UHFFFAOYSA-N
- AM20020290
- 4-bromo-1-(4-trifluoromethylphenyl)-1H-pyrazole
- 4-bromo-1-[4-(trifluoromethyl)phenyl]pyrazole
- F84008
- 1203556-18-6
- AKOS015946659
- CS-0432857
- SCHEMBL5130095
- 4-Bromo-1-(4-(trifluoromethyl)phenyl)-1H-pyrazole
- Inchi： 1S/C10H6BrF3N2/c11-8-5-15-16(6-8)9-3-1-7(2-4-9)10(12,13)14/h1-6H
- InChI Key： LMPAUJFYIDBMTG-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

Exact Mass: 289.96665g/mol
Monoisotopic Mass: 289.96665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
XLogP3: 3.5

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